Cas no 2159353-38-3 ({spiro2.4heptan-4-yl}methanol)

• Product Name: {spiro2.4heptan-4-yl}methanol
• CAS No: 2159353-38-3
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 6234702
• PubChem ID: 149455832
• Update Time: 2025-07-18

{spiro2.4heptan-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {spiro2.4heptan-4-yl}methanol
• EN300-1461723
• 2159353-38-3
• {spiro[2.4]heptan-4-yl}methanol

• Inchi： 1S/C8H14O/c9-6-7-2-1-3-8(7)4-5-8/h7,9H,1-6H2
• InChI Key： YYNJVLYECTWIGI-UHFFFAOYSA-N
• SMILES： OCC1CCCC21CC2

Computed Properties

• Exact Mass: 126.104465066g/mol
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on {spiro2.4heptan-4-yl}methanol

Recent Advances in the Application of 2159353-38-3 and {spiro2.4heptan-4-yl}methanol in Chemical Biology and Pharmaceutical Research

The chemical compound 2159353-38-3 and its derivative, {spiro2.4heptan-4-yl}methanol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds exhibit unique structural properties that make them promising candidates for various therapeutic applications. This research brief aims to summarize the latest findings regarding their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 2159353-38-3 as a key intermediate in the synthesis of complex spirocyclic compounds. Its structural framework allows for the introduction of diverse functional groups, enabling the development of novel drug candidates with enhanced pharmacological properties. In particular, {spiro2.4heptan-4-yl}methanol, derived from 2159353-38-3, has shown remarkable potential as a building block for the design of small-molecule inhibitors targeting specific enzymes and receptors.

One of the most notable advancements in this area is the application of {spiro2.4heptan-4-yl}methanol in the development of kinase inhibitors. Kinases play a critical role in various signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Researchers have successfully incorporated {spiro2.4heptan-4-yl}methanol into the scaffold of kinase inhibitors, resulting in compounds with improved selectivity and potency. Preliminary in vitro and in vivo studies have demonstrated promising results, with some derivatives exhibiting nanomolar inhibitory activity against target kinases.

In addition to its role in kinase inhibition, {spiro2.4heptan-4-yl}methanol has also been explored as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in a wide range of physiological processes, making them attractive targets for drug discovery. Recent findings suggest that derivatives of {spiro2.4heptan-4-yl}methanol can selectively bind to specific GPCR subtypes, offering new avenues for the treatment of neurological and metabolic disorders.

The synthesis of 2159353-38-3 and its conversion to {spiro2.4heptan-4-yl}methanol have also seen significant improvements. Novel catalytic methods and green chemistry approaches have been developed to enhance the efficiency and sustainability of these processes. For instance, researchers have reported the use of asymmetric catalysis to achieve high enantioselectivity in the synthesis of {spiro2.4heptan-4-yl}methanol, which is crucial for its application in chiral drug development.

Despite these advancements, challenges remain in the large-scale production and clinical translation of compounds derived from 2159353-38-3 and {spiro2.4heptan-4-yl}methanol. Issues such as stability, bioavailability, and potential off-target effects need to be addressed through further research. However, the progress made so far underscores the potential of these compounds to contribute to the next generation of therapeutics.

In conclusion, the recent research on 2159353-38-3 and {spiro2.4heptan-4-yl}methanol highlights their versatility and promise in chemical biology and pharmaceutical applications. Continued exploration of their properties and mechanisms of action is expected to yield innovative solutions for unmet medical needs. This brief serves as a foundation for researchers interested in leveraging these compounds for future drug discovery efforts.